Cas no 946205-72-7 (6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 946205-72-7
• MF: C₉H₁₂N₄O₂S
• MW: 240.282179832458
• CID: 5948386
• Update Time: 2025-06-13

6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• IVJLWCXUCJURER-UHFFFAOYSA-N

• Inchi： 1S/C9H12N4O2S/c1-2-16-9-11-7-6(8(15)12-9)5-10-13(7)3-4-14/h5,10,14H,2-4H2,1H3
• InChI Key： HNWVNIZQPMLPKW-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC(=O)C2=CNN(CCO)C2=N1

Additional information on 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 946205-72-7): An Overview

6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 946205-72-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is characterized by a central pyrazolopyrimidine core with specific functional groups attached. The ethylsulfanyl group at the 6-position and the 2-hydroxyethyl substituent at the 1-position are key features that contribute to its biological activity and pharmacological profile. These functional groups not only enhance the compound's solubility and bioavailability but also play a crucial role in its interaction with biological targets.

Recent studies have shown that 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibits potent antiproliferative activity against various cancer cell lines. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing cell cycle arrest and apoptosis. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its anticancer properties, 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound significantly reduces inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The anti-inflammatory effects are attributed to its ability to modulate the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses.

The pharmacokinetic properties of 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as a therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and assess its safety and efficacy in clinical settings.

The synthetic route for 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. The synthetic methodology is scalable and can be adapted for large-scale production if required.

In conclusion, 6-(ethylsulfanyl)-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 946205-72-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are focused on elucidating its mechanisms of action and optimizing its therapeutic potential for various diseases.